Cas no 144851-83-2 (Benzoic acid,2-amino-3-fluoro-, 1-methylethyl ester)

• Product Name: Benzoic acid,2-amino-3-fluoro-, 1-methylethyl ester
• CAS No: 144851-83-2
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 108908
• Update Time: 2024-01-24

Benzoic acid,2-amino-3-fluoro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-3-fluoro-, 1-methylethyl ester
• Benzoic acid, 2-amino-3-fluoro-, 1-methylethyl ester (9CI)
• Benzoic acid, 2-amino-3-fluoro-, 1-methylethyl ester

• Inchi： 1S/C10H12FNO2/c1-6(2)14-10(13)7-4-3-5-8(11)9(7)12/h3-6H,12H2,1-2H3
• InChI Key： RQFKDXRADLSJOA-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C1=CC=CC(F)=C1N

Computed Properties

• Exact Mass: 197.08526
• Monoisotopic Mass: 197.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 272.9±25.0 °C(Predicted)
• PSA: 52.32
• pka: 0.79±0.10(Predicted)